Cas no 187396-76-5 (Ethyl 5-iodo-2-methoxybenzoate)

Ethyl 5-iodo-2-methoxybenzoate is a versatile aromatic ester with a molecular formula of C₁₀H₁₁IO₃. It features a methoxy group and an iodine substituent on the benzoate ring, enhancing its reactivity in cross-coupling reactions such as Suzuki or Sonogashira couplings. The ethyl ester group improves solubility in organic solvents, facilitating its use in synthetic applications. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in constructing complex heterocycles or functionalized aromatic systems. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for precision organic transformations.
Ethyl 5-iodo-2-methoxybenzoate structure
187396-76-5 structure
Product Name:Ethyl 5-iodo-2-methoxybenzoate
CAS No:187396-76-5
MF:C10H11IO3
MW:306.097015619278
CID:1030740
PubChem ID:18931281
Update Time:2025-11-02

Ethyl 5-iodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-iodo-2-methoxybenzoate
    • LogP
    • 5-iodo-2-methoxyBenzoic acid ethyl ester
    • SCHEMBL6467757
    • DTXSID40596598
    • 187396-76-5
    • Ethyl5-iodo-2-methoxybenzoate
    • ZGLSJSXSVPSANZ-UHFFFAOYSA-N
    • A813145
    • Benzoic acid, 5-iodo-2-methoxy-, ethyl ester
    • DB-065605
    • AKOS015843547
    • ethyl 5-iodanyl-2-methoxy-benzoate
    • Inchi： 1S/C10H11IO3/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6H,3H2,1-2H3
    • InChI Key： ZGLSJSXSVPSANZ-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=C(C(=O)OCC)C=1)OC

Computed Properties

  • Exact Mass: 305.97483
  • Monoisotopic Mass: 305.97529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Ethyl 5-iodo-2-methoxybenzoate Pricemore >>

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Ethyl 5-iodo-2-methoxybenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:187396-76-5)Ethyl 5-iodo-2-methoxybenzoate
Order Number:A813145
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:187396-76-5)Ethyl 5-iodo-2-methoxybenzoate
A813145
Purity:99%
Quantity:1g
Price ($):160.0
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